Cas no 1458-16-8 (Methyl 3-amino-6-iodopyrazine-2-carboxylate)

• Product Name: Methyl 3-amino-6-iodopyrazine-2-carboxylate
• CAS No: 1458-16-8
• MF: C₆H₆IN₃O₂
• MW: 279.035212993622
• MDL: MFCD09909640
• CID: 98175
• PubChem ID: 11087124
• Update Time: 2025-05-21

Methyl 3-amino-6-iodopyrazine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-amino-6-iodopyrazine-2-carboxylate
• 2-Pyrazinecarboxylicacid, 3-amino-6-iodo-, methyl ester
• 3-AMINO-6-IODOPYRAZINE-2-CARBOXYLIC ACID METHYL ESTER
• Methyl 3-aMino-6-iodopyra...
• 3-amino-6-iodopyrazine-2-carboxylate
• 3-amino-6-iodo-pyrazine-2-carboxylic acid methyl ester
• C6H6IN3O2
• FDLARAKNPMCCKJ-UHFFFAOYSA-N
• RP29801
• PB10772
• FCH1395533
• ST1120859
• AX8158451
• AB0022342
• W3184
• Methyl 3-amino-6-iodo-2-pyrazinecarboxyl
• SCHEMBL3003587
• 2-Pyrazinecarboxylic acid, 3-amino-6-iodo-, methyl ester
• EN300-260100
• Methyl 3-amino-6-iodo-2-pyrazinecarboxylate
• FT-0645823
• A808418
• AKOS015854560
• DS-0295
• DTXSID10454772
• 1458-16-8
• CS-0018938
• MFCD09909640
• J-511674
• Methyl3-amino-6-iodopyrazine-2-carboxylate
• DB-063629

• MDL： MFCD09909640
• Inchi： 1S/C6H6IN3O2/c1-12-6(11)4-5(8)9-2-3(7)10-4/h2H,1H3,(H2,8,9)
• InChI Key： FDLARAKNPMCCKJ-UHFFFAOYSA-N
• SMILES： IC1=CN=C(C(C(=O)OC)=N1)N

Computed Properties

• Exact Mass: 278.95000
• Monoisotopic Mass: 278.95047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.1
• XLogP3: 0.9

Experimental Properties

• Density: 2.020±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 200-202 ºC
• Boiling Point: 387.876°C at 760 mmHg
• Flash Point: 188.381°C
• Refractive Index: 1.666
• Solubility: Slightly soluble (23 g/l) (25 º C),
• PSA: 78.10000
• LogP: 1.03120
• Sensitiveness: Light Sensitive

Methyl 3-amino-6-iodopyrazine-2-carboxylate Security Information

• Hazard Statement： H302-H315-H319-H335
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines Pyrazine carboxylic acids and derivatives

Additional information on Methyl 3-amino-6-iodopyrazine-2-carboxylate

Methyl 3-amino-6-iodopyrazine-2-carboxylate: A Comprehensive Overview

Methyl 3-amino-6-iodopyrazine-2-carboxylate, also known by its CAS number 1458-16-8, is a significant compound in the field of organic chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential applications in various industries. The molecule consists of a pyrazine ring with substituents at positions 2, 3, and 6, making it a versatile platform for further chemical modifications.

The synthesis of Methyl 3-amino-6-iodopyrazine-2-carboxylate involves a series of carefully designed reactions that highlight the importance of functional group transformations. Recent studies have focused on optimizing the synthesis pathways to enhance yield and purity, which are critical for large-scale production. Researchers have explored the use of various catalysts and reaction conditions to achieve better control over the product's stereochemistry and regioselectivity.

One of the most promising applications of this compound lies in its potential use in pharmaceuticals. The presence of an amino group and an iodine atom in the molecule makes it a valuable intermediate in drug design. For instance, the amino group can serve as a site for further functionalization, enabling the creation of bioactive molecules with specific therapeutic properties. Recent research has demonstrated that derivatives of this compound exhibit potent anti-inflammatory and antioxidant activities, suggesting its potential in treating chronic diseases.

In addition to its pharmaceutical applications, Methyl 3-amino-6-iodopyrazine-2-carboxylate has shown promise in the field of materials science. Its ability to form coordination complexes with metal ions has led to investigations into its use in catalysis and sensor technologies. For example, researchers have reported that this compound can act as a ligand in metalloporphyrin complexes, which are known for their catalytic activity in organic reactions.

The electronic properties of this compound also make it a candidate for use in organic electronics. The pyrazine ring is known for its conjugated system, which facilitates electron delocalization and enhances electrical conductivity. Recent studies have explored the use of this compound as a building block for constructing two-dimensional materials with tailored electronic properties.

From an environmental standpoint, the synthesis and application of Methyl 3-amino-6-iodopyrazine-2-carboxylate must adhere to strict sustainability guidelines. Researchers are increasingly focusing on developing green chemistry approaches to minimize waste and reduce the environmental footprint of its production processes.

In conclusion, Methyl 3-amino-6-iodopyrazine-2-carboxylate (CAS No. 1458-16-8) is a multifaceted compound with diverse applications across various scientific domains. Its unique chemical structure, coupled with recent advancements in synthesis and application techniques, positions it as a key player in future research and development efforts.